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Compound of Interest

Compound Name: (2R)-Oxane-2-carboxylic acid

Cat. No.: B1353878 Get Quote

For researchers, scientists, and drug development professionals, the integrity of our work

extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we

handle, including their safe and compliant disposal. This guide provides a detailed, step-by-

step protocol for the proper disposal of (2R)-Oxane-2-carboxylic acid (CAS No. 105499-34-1),

a compound utilized in various research and development applications. Our objective is to

furnish you with the essential safety and logistical information necessary to manage this

chemical waste stream responsibly, ensuring the protection of personnel and the environment.

Hazard Assessment and Precautionary Measures
Before initiating any disposal procedures, a thorough understanding of the hazards associated

with (2R)-Oxane-2-carboxylic acid is paramount. This compound, also known as (R)-

Tetrahydro-2H-pyran-2-carboxylic acid, presents several potential health risks.

According to available Safety Data Sheets (SDS), (2R)-Oxane-2-carboxylic acid is classified

with the following hazard statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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Some sources also indicate the potential for respiratory irritation. Therefore, strict adherence to

safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your first line of defense. The following table outlines the

minimum required PPE when handling (2R)-Oxane-2-carboxylic acid waste.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent contact with eyes,

which can cause serious

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin irritation upon

contact.

Body Protection Laboratory coat.
To protect skin and clothing

from splashes.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large spills or in poorly

ventilated areas.

To avoid inhalation of any

potential vapors or aerosols

that may cause respiratory

irritation.

Always consult your institution's Environmental Health & Safety (EHS) department for specific

PPE requirements.

Waste Characterization and Regulatory Compliance
Proper disposal is dictated by local, state, and federal regulations, primarily the Resource

Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection

Agency (EPA).[3][4][5] As the generator of the waste, you are legally responsible for its proper

characterization.

(2R)-Oxane-2-carboxylic acid is not a specifically "listed" hazardous waste under RCRA.[6]

Therefore, its classification depends on its "characteristics": ignitability, corrosivity, reactivity,

and toxicity.[6][7]
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Corrosivity (D002): As a carboxylic acid, this compound is acidic. Aqueous solutions with a

pH of 2 or less are considered corrosive hazardous waste.[7] While most carboxylic acids

are weak acids, the pH of your waste solution will depend on its concentration.[3] It is

imperative to measure the pH of your (2R)-Oxane-2-carboxylic acid waste stream. If the pH

is ≤ 2, it must be managed as D002 hazardous waste.

Toxicity: The compound is designated as "Harmful if swallowed." However, for RCRA

purposes, toxicity is determined by the Toxicity Characteristic Leaching Procedure (TCLP). It

is unlikely that this compound would fail the TCLP for specific regulated substances unless

contaminated.

Ignitability (D001) and Reactivity (D003): Based on available data, (2R)-Oxane-2-carboxylic
acid does not meet the criteria for ignitability or reactivity.

Therefore, the primary characteristic of concern is corrosivity.

Step-by-Step Disposal Protocol
The recommended and safest disposal method for (2R)-Oxane-2-carboxylic acid is through a

licensed professional waste disposal service, typically arranged by your institution's EHS

department. On-site treatment, such as neutralization, should only be performed by trained

personnel with EHS approval and a thorough understanding of the potential hazards.

Waste Collection and Segregation
Designated Waste Container: Collect all waste containing (2R)-Oxane-2-carboxylic acid in

a dedicated, properly labeled, and sealed container.

Container Compatibility: Use a container made of a material compatible with organic acids,

such as high-density polyethylene (HDPE). Avoid using metal containers, as acids can cause

corrosion.

Segregation: Do not mix (2R)-Oxane-2-carboxylic acid waste with incompatible chemicals.

According to chemical compatibility charts, organic acids should be segregated from:

Bases (Caustics): Such as sodium hydroxide and potassium hydroxide.[8][9][10][11]
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Strong Oxidizing Agents: Such as nitric acid and permanganates.[12]

Amines and Alkanolamines.[8][9][10][11]

Reactive Metals.

Mixing with these substances can cause violent reactions, heat generation, or the release of

toxic gases.

Waste Container Labeling
Proper labeling is a critical component of safe waste management. Your waste container must

be clearly labeled with the following information:

The words "HAZARDOUS WASTE"

The full chemical name: "(2R)-Oxane-2-carboxylic acid"

The approximate concentration and volume of the waste.

The date of accumulation.

The relevant hazard characteristics (e.g., "Corrosive" if the pH is ≤ 2).

On-Site Storage
Store the sealed and labeled waste container in a designated satellite accumulation area (SAA)

that is at or near the point of generation. The SAA should be a secondary containment bin to

prevent the spread of any potential leaks.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (2R)-
Oxane-2-carboxylic acid.
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Waste Generation:
(2R)-Oxane-2-carboxylic acid

Collect in a designated,
compatible (e.g., HDPE) container

Segregate from incompatible
chemicals (bases, oxidizers, etc.)

Label container:
'HAZARDOUS WASTE'

Chemical Name & Hazards

Measure pH of the
waste solution

pH ≤ 2
Classify as D002 Corrosive Waste

Yes

pH > 2
Manage as Non-Corrosive

Chemical Waste

No

Store in a designated
Satellite Accumulation Area (SAA)

with secondary containment

Is on-site neutralization
approved by EHS?

Contact Environmental
Health & Safety (EHS)

for waste pickup

Disposal by a licensed
hazardous waste contractor

(e.g., incineration)

No
Proceed with approved
neutralization protocol

(trained personnel only)

Yes

Click to download full resolution via product page

Caption: Decision workflow for the disposal of (2R)-Oxane-2-carboxylic acid.
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On-Site Neutralization (Expert Use Only)
While disposal via a licensed contractor is the preferred method, in some instances, on-site

neutralization of small quantities of acidic waste may be permissible with prior approval from

your institution's EHS department. This procedure should only be carried out by trained

personnel in a controlled environment, such as a fume hood.

Caution: Neutralization of acids is an exothermic reaction that can generate heat and, in the

case of reaction with carbonates or bicarbonates, carbon dioxide gas.[2][13]

Neutralization Protocol with Sodium Bicarbonate (for
dilute solutions)

Preparation: Work in a fume hood and wear all required PPE. Have a spill kit readily

available.

Dilution: If the acid is concentrated, slowly add it to a large volume of cold water to dilute it.

Never add water to acid.

Neutralization: Slowly and in small portions, add a 5% solution of sodium bicarbonate to the

dilute acid solution while stirring continuously. Be prepared for gas evolution (effervescence).

pH Monitoring: Periodically check the pH of the solution using pH paper or a calibrated pH

meter. Continue adding the bicarbonate solution until the pH is between 6 and 8.

Disposal of Neutralized Solution: Once neutralized, the resulting salt solution may be eligible

for drain disposal, pending EHS approval and compliance with local wastewater regulations.

Copious amounts of water should be used to flush the drain.

Emergency Procedures: Spill and Exposure
In case of a spill:

Evacuate the immediate area and alert your supervisor and EHS.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).
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Carefully collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with soap and water.

In case of personal exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin: Remove contaminated clothing and wash the affected area with soap and water for at

least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

By adhering to these procedures, you contribute to a culture of safety and environmental

stewardship within your laboratory. Always prioritize safety and when in doubt, consult your

institution's Environmental Health & Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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